Cas no 68614-60-8 (Acetic acid,2-[[5-(1-naphthalenylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-)

Acetic acid,2-[[5-(1-naphthalenylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]- structure
68614-60-8 structure
Product Name:Acetic acid,2-[[5-(1-naphthalenylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
CAS No:68614-60-8
MF:C21H17N3O2S
MW:375.443583250046
CID:522189
PubChem ID:331718
Update Time:2025-04-19

Acetic acid,2-[[5-(1-naphthalenylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[5-(1-naphthalenylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
    • 2-[[5-(naphthalen-1-ylmethyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
    • 68614-60-8
    • NSC326187
    • NSC-326187
    • DTXSID80318115
    • Inchi: 1S/C21H17N3O2S/c25-20(26)14-27-21-23-22-19(24(21)17-10-2-1-3-11-17)13-16-9-6-8-15-7-4-5-12-18(15)16/h1-12H,13-14H2,(H,25,26)
    • InChI Key: OMNALNBDQLKNRM-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NN=C(CC2=CC=CC3C=CC=CC2=3)N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 375.104
  • Monoisotopic Mass: 375.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 93.3Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 663.7°C at 760 mmHg
  • Flash Point: 355.2°C
  • Refractive Index: 1.685
  • PSA: 93.31000
  • LogP: 4.18800
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